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Compound of Interest

Compound Name: 1-Phenyloctadecane

Cat. No.: B1293679

This guide provides a detailed overview of the physicochemical properties and analytical
methodologies related to 1-Phenyloctadecane, tailored for researchers, scientists, and
professionals in drug development.

Core Physicochemical Data

1-Phenyloctadecane, also known as stearylbenzene or octadecylbenzene, is a long-chain
aromatic hydrocarbon. Its fundamental molecular properties are summarized below.

Property Value Source
Molecular Formula C24Ha2 [1]
Linear Formula CeHs(CH2)17CH3 [2]
Molecular Weight 330.59 g/mol [1112][3]
CAS Number 4445-07-2 [1][2]

Experimental Protocols
Analysis of Mineral Oil Saturated Hydrocarbons (MOSH) in Food Simulants via HPLC-GC-FID
A key application of 1-Phenyloctadecane is as an internal standard in the analysis of mineral

oil saturated hydrocarbons (MOSH) in food and packaging materials. The following protocol
outlines a method for its use.
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Objective: To quantify the concentration of MOSH in a food simulant (e.g., ethanol 95%) using
1-Phenyloctadecane as an internal standard.

Methodology: High-Performance Liquid Chromatography coupled with Gas Chromatography
and Flame lonization Detection (HPLC-GC-FID).

Reagents and Materials:

1-Phenyloctadecane (internal standard)

MOSH standard mix

n-hexane (for dilutions)

Food simulant sample

HPLC-GC-FID system

Procedure:

o Standard Preparation:

o Prepare a stock solution of 1-Phenyloctadecane in n-hexane.

o Prepare a series of calibration standards containing known concentrations of a MOSH mix
and a fixed concentration of the 1-Phenyloctadecane internal standard.

e Sample Preparation:

[¢]

Take a known volume of the food simulant sample.

[¢]

Add a known amount of the 1-Phenyloctadecane internal standard stock solution.

o

Extract the hydrocarbons using liquid-liquid extraction with n-hexane.

o

Concentrate the organic phase to a final known volume.

o Chromatographic Analysis:
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[e]

Inject the prepared standards and samples into the HPLC-GC-FID system.

o

The HPLC separates the aromatic (MOAH) and saturated (MOSH) hydrocarbon fractions.

The MOSH fraction is transferred online to the GC for separation of the individual

[¢]

saturated hydrocarbons.

[¢]

The FID detector quantifies the amount of each hydrocarbon.

¢ Quantification:

o A calibration curve is generated by plotting the ratio of the peak area of the MOSH mix to
the peak area of the 1-Phenyloctadecane internal standard against the concentration of
the MOSH mix.

o The concentration of MOSH in the sample is determined using this calibration curve.
Diagrams
Analytical Workflow for MOSH Quantification

The following diagram illustrates the analytical workflow for the quantification of Mineral Oil
Saturated Hydrocarbons (MOSH) using 1-Phenyloctadecane as an internal standard.
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Caption: Workflow for MOSH analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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